Cas no 83175-08-0 (1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol)

• Product name: 1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol
• CAS No: 83175-08-0
• MF: C₂₂H₃₆O₇
• MW: 412.51704788208
• CID: 2654432

1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol Chemical and Physical Properties

Names and Identifiers

• 2-benzofuran-1,3-dione,hexane-1,6-diol,2,2,4-trimethylpentane-1,3-diol
• 1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol

• Inchi： 1S/C8H4O3.C8H18O2.C6H14O2/c9-7-5-3-1-2-4-6(5)8(10)11-7;1-6(2)7(10)8(3,4)5-9;7-5-3-1-2-4-6-8/h1-4H;6-7,9-10H,5H2,1-4H3;7-8H,1-6H2
• InChI Key： DWZABZXCKRXNND-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C)(C)CO.OCCCCCCO.O1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 316
• Topological Polar Surface Area: 124